Tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
Overview
Description
Tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate is a chemical compound that belongs to the class of thiophene carboxylates. It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate is not well understood. However, it is believed to act as a nucleophile in various chemical reactions, which makes it an important intermediate in the synthesis of pharmaceuticals and agrochemicals.
Biochemical and Physiological Effects:
The biochemical and physiological effects of tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate are not well studied. However, it is known that the compound is not toxic and does not have any adverse effects on human health.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate in lab experiments include its high purity, low toxicity, and easy availability. However, the limitations include its high cost and limited availability in some regions.
Future Directions
There are several future directions for the research and development of tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate. These include the synthesis of novel thiophene-based materials with improved properties for use in organic electronics, optoelectronics, and photovoltaic devices. Additionally, the compound can be used as a building block for the synthesis of new pharmaceuticals and agrochemicals with improved efficacy and reduced toxicity. Further research is needed to explore the full potential of tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate in various scientific fields.
Synthesis Methods
The synthesis of tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate involves the reaction of tert-butyl 5-bromo-3-(methoxymethyl)thiophene-2-carboxylate with ammonia in the presence of a palladium catalyst. The reaction proceeds through a palladium-catalyzed amination reaction, which results in the formation of tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate.
Scientific Research Applications
Tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate has several scientific research applications. It is used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. It is also used as a building block for the synthesis of thiophene-based materials, which have applications in organic electronics, optoelectronics, and photovoltaic devices.
properties
IUPAC Name |
tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO3S/c1-11(2,3)15-10(13)9-7(6-14-4)5-8(12)16-9/h5H,6,12H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVCCQUSQJZQXQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C=C(S1)N)COC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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